molecular formula C12H19NO3 B2712264 Tert-butyl 7-oxo-5-azaspiro[3.4]octane-5-carboxylate CAS No. 2168075-35-0

Tert-butyl 7-oxo-5-azaspiro[3.4]octane-5-carboxylate

Cat. No. B2712264
CAS RN: 2168075-35-0
M. Wt: 225.288
InChI Key: WDRGRDGIYUVEEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-butyl 7-oxo-5-azaspiro[3.4]octane-5-carboxylate is a chemical compound with the molecular formula C12H19NO3 . It has a molecular weight of 225.29 . The compound is typically stored at room temperature and is available in solid form .


Molecular Structure Analysis

The InChI code for this compound is 1S/C12H19NO3/c1-11(2,3)16-10(15)13-7-9(14)6-12(8-13)4-5-12/h4-8H2,1-3H3 . This code provides a specific description of the molecule’s structure.


Physical And Chemical Properties Analysis

This compound is a solid at room temperature . It has a molecular weight of 225.29 .

Scientific Research Applications

Synthesis and Structural Analysis

The compound has been synthesized as a cyclic amino acid ester, demonstrating its utility in constructing complex molecular architectures. Tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, for instance, was synthesized from ethyl 2-amino-4-(2-oxiranyl)butanoate HCl salt via intramolecular lactonization. Its crystal structure was analyzed, showing a 1:1 ratio of diastereomers in the crystal, highlighting the bicyclo[2.2.2]octane structure incorporating a lactone moiety and a piperidine ring (Moriguchi et al., 2014).

Photochemical and Thermal Rearrangement Studies

Research into the photochemical and thermal rearrangement of oxaziridines, including the spirooxaziridine derivatives of tert-butyl 7-oxo-5-azaspiro[3.4]octane-5-carboxylate, supports the stereoelectronic control theory. This provides insights into the regioselectivities observed in such rearrangements, contributing to our understanding of reaction mechanisms in organic chemistry (Lattes et al., 1982).

Development of Novel Compounds

The compound and its derivatives have been used as precursors for the synthesis of other potentially biologically active heterocyclic compounds. For example, tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate has been synthesized, offering a new route to novel compounds that access chemical space complementary to piperidine ring systems (Meyers et al., 2009).

Conformational Analysis and Drug Discovery

Spirolactams synthesized from this compound derivatives act as conformationally restricted pseudopeptides. This research aids in the development of novel peptide mimetics for drug discovery, highlighting the compound's role in synthesizing constrained surrogates for dipeptides (Fernandez et al., 2002).

properties

IUPAC Name

tert-butyl 7-oxo-5-azaspiro[3.4]octane-5-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H19NO3/c1-11(2,3)16-10(15)13-8-9(14)7-12(13)5-4-6-12/h4-8H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WDRGRDGIYUVEEY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CC(=O)CC12CCC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H19NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

225.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

2168075-35-0
Record name tert-butyl 7-oxo-5-azaspiro[3.4]octane-5-carboxylate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.